Cas no 1203141-64-3 (2-(4-chloro-3,5-dimethylphenoxy)-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide)

• Product Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide
• CAS No: 1203141-64-3
• MF: C₁₆H₁₈ClN₃O₃
• MW: 335.785422801971
• CID: 6033769
• PubChem ID: 45502187
• Update Time: 2025-05-21

2-(4-chloro-3,5-dimethylphenoxy)-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3,5-dimethylphenoxy)-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide
• 2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(6-oxopyridazin-1-yl)ethyl]acetamide
• 1203141-64-3
• AKOS024508803
• VU0643497-1
• 2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide
• F5458-0003
• 2-(4-chloro-3,5-dimethylphenoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• Inchi： 1S/C16H18ClN3O3/c1-11-8-13(9-12(2)16(11)17)23-10-14(21)18-6-7-20-15(22)4-3-5-19-20/h3-5,8-9H,6-7,10H2,1-2H3,(H,18,21)
• InChI Key： CPGSJMJRIXGVIZ-UHFFFAOYSA-N
• SMILES： C(NCCN1N=CC=CC1=O)(=O)COC1=CC(C)=C(Cl)C(C)=C1

Computed Properties

• Exact Mass: 335.1036691g/mol
• Monoisotopic Mass: 335.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chloro-3,5-dimethylphenoxy)-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide

Introduction to Compound with CAS No 1203141-64-3 and Product Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide

The compound with the CAS number 1203141-64-3 and the product name 2-(4-chloro-3,5-dimethylphenoxy)-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and mechanistic insights. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

At the core of this compound's structure lies a phenoxymethylamidine moiety, which is characterized by a phenoxy group attached to an acetamide backbone. The presence of a 4-chloro-3,5-dimethylphenyl ring in the phenoxy group introduces electronic and steric influences that modulate the compound's reactivity and binding affinity. This particular arrangement has been explored in various drug discovery campaigns due to its ability to interact with biological targets in a highly specific manner.

The other notable feature of this compound is the 6-oxo-1,6-dihydropyridazinone fragment, which is linked to the acetamide via an ethyl chain. This pyridazine derivative is known for its role in stabilizing certain pharmacophoric patterns, making it a valuable component in medicinal chemistry. The oxo group within the pyridazine ring enhances electrophilicity, allowing for further derivatization and functionalization. Such structural elements are often employed to improve solubility, metabolic stability, and target engagement.

Recent studies have highlighted the importance of heterocyclic amides in drug development. The combination of an amide group with a pyridazine core has been shown to yield compounds with enhanced bioavailability and reduced toxicity profiles. In particular, derivatives of this class have demonstrated promising results in preclinical models for treating inflammatory and infectious diseases. The 2-(4-chloro-3,5-dimethylphenoxy)-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylacetamide structure aligns well with these trends, offering a versatile scaffold for further optimization.

One of the most compelling aspects of this compound is its potential as a lead molecule for developing novel therapeutic agents. The presence of multiple substituents allows for systematic variation through structure-based design or combinatorial chemistry approaches. For instance, modifications at the 4-chloro-3,5-dimethylphenyl ring can fine-tune electronic properties, while alterations at the pyridazine moiety can influence binding kinetics. Such flexibility makes this compound an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

In addition to its structural versatility, this compound exhibits interesting physicochemical properties. The balance between hydrophobicity and hydrogen bonding capability is critical for membrane permeability and intracellular distribution. The acetamide group contributes to hydrogen bonding capacity, while the ethyl chain provides sufficient lipophilicity. These attributes are essential for ensuring adequate oral bioavailability and target tissue penetration.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic aromatic substitution at the chlorinated aromatic ring, followed by condensation reactions to form the pyridazine core. Advances in catalytic systems have enabled more efficient and sustainable routes to such heterocycles. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks with high precision.

Evaluation of this compound's biological activity has revealed intriguing interactions with various cellular pathways. Preliminary data suggest that it may modulate enzymes involved in inflammation and immune response. The precise mechanism of action remains under investigation but preliminary findings indicate potential therapeutic relevance in conditions such as autoimmune disorders or chronic infections where dysregulation of these pathways is observed.

From a computational chemistry perspective, molecular docking studies have been conducted to explore binding modes within relevant biological targets such as kinases or transcription factors. These simulations provide insights into how different regions of the molecule interact with protein surfaces at an atomic level. Such analyses are crucial for guiding medicinal chemistry efforts toward optimizing potency while minimizing off-target effects.

The development pipeline for this class of compounds includes both academic research initiatives and industrial collaborations aimed at advancing clinical candidates through Phase I trials onwards. Collaborative efforts between synthetic chemists computational biologists pharmacologists create synergistic environments where experimental observations inform computational models vice versa iterative refinement process accelerates discovery significantly compared traditional single-discipline approaches